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Compound of Interest

Compound Name: 5-Chloroisoquinolin-6-amine

Cat. No.: B3029179 Get Quote

An In-depth Technical Guide to the Safety, Toxicity, and Handling of 5-Chloroisoquinolin-6-
amine

This document provides a comprehensive technical guide on the safe handling, potential

toxicity, and emergency procedures for 5-Chloroisoquinolin-6-amine (CAS No. 566943-99-5).

This guide is intended for researchers, scientists, and professionals in drug development who

may handle this compound. The information herein is synthesized from available safety data for

the compound and its structural analogs to provide a robust framework for risk mitigation in a

laboratory setting.

Compound Identification and Physicochemical
Properties
5-Chloroisoquinolin-6-amine is a halogenated aminoisoquinoline, a class of compounds often

used as building blocks in medicinal chemistry and heterocyclic compound synthesis.[1]

Understanding its physical and chemical properties is the foundation of a sound safety

protocol. While comprehensive experimental data is limited, the following properties are

reported or predicted.
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Property Value Source

CAS Number 566943-99-5 Chemsrc[2]

Molecular Formula C₉H₇ClN₂ Chemsrc[2]

Molecular Weight 178.62 g/mol Chemsrc[2]

Appearance Solid (Predicted) N/A

Boiling Point 354.9 ± 22.0 °C at 760 mmHg Chemsrc[2]

Density 1.4 ± 0.1 g/cm³ Chemsrc[2]

Flash Point 168.4 ± 22.3 °C Chemsrc[2]

Vapor Pressure 0.0 ± 0.8 mmHg at 25°C Chemsrc[2]

The high boiling point and low vapor pressure suggest that at room temperature, the primary

exposure risk is from airborne dust or direct contact with the solid, rather than inhalation of

vapors.

Hazard Identification and Inferred Classification
Specific toxicological data for 5-Chloroisoquinolin-6-amine is not readily available in public

databases. Therefore, a conservative hazard assessment must be inferred from structurally

similar compounds, such as other chlorinated aminoquinolines and aminoisoquinolines. For

example, 5-Chloroquinoxalin-6-amine is classified as harmful if swallowed, a skin irritant, a

serious eye irritant, and may cause respiratory irritation.[3] A related compound, 5-

Chloroisoquinolin-6-ol, carries similar warnings.[4]

Based on this comparative analysis, it is prudent to handle 5-Chloroisoquinolin-6-amine as a

hazardous substance with the following potential classifications:
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Hazard Class GHS Hazard Code Statement Basis of Inference

Acute Toxicity, Oral H302 Harmful if swallowed

Analogy to 5-

Chloroquinoxalin-6-

amine[3]

Skin

Corrosion/Irritation
H315 Causes skin irritation

Analogy to 5-

Chloroquinoxalin-6-

amine & 5-

Chloroisoquinolin-6-

ol[3][4]

Serious Eye

Damage/Irritation
H319

Causes serious eye

irritation

Analogy to 5-

Chloroquinoxalin-6-

amine & 5-

Chloroisoquinolin-6-

ol[3][4]

Specific Target Organ

Toxicity
H335

May cause respiratory

irritation

Analogy to 5-

Chloroquinoxalin-6-

amine & 5-

Chloroisoquinolin-6-

ol[3][4]

Disclaimer: This classification is inferred for safety purposes and is not a formal regulatory

classification. All users must treat this compound with a high degree of caution.

Toxicological Profile (Inferred)
The primary toxicological concerns are associated with direct contact and ingestion.

Acute Toxicity: Harmful if swallowed. Ingestion may lead to systemic effects. The exact LD50

is not known, but similar compounds are categorized as acutely toxic.[3]

Skin Irritation: Direct contact with the skin is likely to cause irritation, characterized by

redness, itching, and inflammation.[4]

Eye Irritation: The compound is expected to be a serious eye irritant. Contact can cause

redness, pain, and potentially severe eye damage.[4]
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Respiratory Irritation: Inhalation of dust may irritate the respiratory system.[4]

Chronic Exposure: Data on long-term exposure, including carcinogenicity, mutagenicity, and

reproductive toxicity, is not available. In the absence of data, exposure should be minimized

as a core principle of chemical hygiene.

Exposure Controls and Personal Protection
A multi-layered approach to exposure control is essential. Engineering controls are the primary

line of defense, supplemented by rigorous work practices and appropriate Personal Protective

Equipment (PPE).

Engineering Controls
Chemical Fume Hood: All handling of 5-Chloroisoquinolin-6-amine powder must be

conducted in a certified chemical fume hood to prevent inhalation of dust.[5]

Ventilation: The laboratory should be well-ventilated to ensure any fugitive emissions are

diluted and removed.

Safety Equipment: Eyewash stations and safety showers must be readily accessible and

tested regularly.[5]

Personal Protective Equipment (PPE)
The selection of PPE is critical for preventing direct contact. The following workflow should

guide the selection process.
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Risk Assessment

Required PPE

Handling Solid 5-Chloroisoquinolin-6-amine?

Potential for Splash
(e.g., preparing solutions)?

Standard Lab Coat
or Chemical Apron

Chemical-Resistant Gloves
(e.g., Nitrile)

Chemical Safety Goggles
(ANSI Z87.1 / EN166)

No

Face Shield
(in addition to goggles)

Yes

Click to download full resolution via product page

Caption: PPE Selection Workflow for Handling 5-Chloroisoquinolin-6-amine.

Eye/Face Protection: Wear chemical safety goggles that conform to OSHA's 29 CFR

1910.133 or European Standard EN166 regulations.[6] If there is a risk of splashing when

preparing solutions, a face shield should be worn in addition to goggles.[7]

Skin Protection: Wear a lab coat and appropriate chemical-resistant gloves (e.g., nitrile

rubber).[8] Gloves should be inspected before use and changed immediately if

contamination occurs.

Respiratory Protection: If engineering controls are insufficient or during a large spill cleanup,

a NIOSH/MSHA or European Standard EN 149 approved respirator with a particulate filter

may be required.[6]

Safe Handling and Storage Protocols
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Adherence to strict protocols minimizes the risk of exposure and preserves the integrity of the

compound.

Step-by-Step Handling Protocol
Preparation: Designate a work area within a chemical fume hood. Ensure the area is clean

and uncluttered. Assemble all necessary equipment (spatulas, weigh boats, glassware)

before retrieving the compound.

Don PPE: Put on all required PPE as determined by the risk assessment.

Weighing and Transfer:

Carefully open the container inside the fume hood to avoid creating airborne dust.

Use a clean spatula to transfer the desired amount of solid to a tared weigh boat or

directly into the reaction vessel.

Avoid scooping aggressively. If the powder is fine, gentle tapping is preferable to scooping.

Post-Handling:

Securely close the main container.

Clean any residual material from the spatula and work surface using a damp cloth (if

compatible) or appropriate solvent, treating the cleaning materials as hazardous waste.

Properly dispose of gloves and any contaminated disposable materials.

Wash hands thoroughly with soap and water after the procedure is complete.[9]

Storage Requirements
Proper storage is crucial for both safety and chemical stability.

Conditions: Keep the container tightly closed and store in a dry, cool, and well-ventilated

place.[5][9]

Incompatibilities: Store away from strong oxidizing agents.[9]
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Inert Atmosphere: For long-term storage, consider storing under an inert atmosphere (e.g.,

argon or nitrogen) to prevent potential degradation.[9]

Emergency Procedures
All personnel must be familiar with these procedures before beginning work with the

compound.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[8][9]

Skin Contact: Immediately remove all contaminated clothing. Wash skin with plenty of soap

and water for at least 15 minutes. Seek medical attention if irritation persists.[8][9]

Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[9]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Call a physician or poison

control center immediately.[5]

Spill Response
The response to a spill depends on its scale. The following decision tree outlines the general

workflow.
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Major Spill Minor Spill

Chemical Spill Occurs

Is the spill large or
 unmanageable by lab staff?

Evacuate the area.
Alert others.

Yes

Ensure appropriate PPE is worn
(including respiratory protection if needed).

No

Notify EH&S / Emergency Response.

Secure the area.
Prevent entry.

Cover spill with inert absorbent material
(e.g., vermiculite, sand).

Sweep up and collect material
into a sealed container for disposal.

Decontaminate the area.

Click to download full resolution via product page

Caption: Emergency Spill Response Workflow.

Minor Spill (Manageable):

Ensure adequate ventilation and wear appropriate PPE.[7]
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Avoid creating dust. Gently cover the spill with an inert absorbent material like vermiculite

or sand.

Sweep up the absorbed material and place it into a suitable, sealed container for

hazardous waste disposal.[9]

Clean the spill area thoroughly.

Major Spill:

Evacuate the immediate area and alert colleagues.[7][10]

Notify your institution's Environmental Health & Safety (EH&S) department or emergency

response team.[10]

Prevent entry into the affected area.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.

Specific Hazards: Thermal decomposition can produce hazardous gases, including carbon

oxides (CO, CO₂), nitrogen oxides (NOx), and hydrogen chloride gas.[8]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[9]

Waste Disposal
All waste containing 5-Chloroisoquinolin-6-amine, including empty containers, contaminated

PPE, and spill cleanup materials, must be disposed of as hazardous chemical waste. Disposal

must be in accordance with all applicable federal, state, and local environmental regulations.

Do not let the product enter drains.

Conclusion
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5-Chloroisoquinolin-6-amine is a valuable research chemical that requires careful and

informed handling. While specific toxicological data is sparse, analysis of structural analogs

indicates that it should be treated as a hazardous compound that is harmful if swallowed and

an irritant to the skin, eyes, and respiratory system. The implementation of robust engineering

controls, consistent use of appropriate personal protective equipment, and strict adherence to

safe handling and emergency protocols are paramount to ensuring the safety of all laboratory

personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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